Cas no 1248735-55-8 (1-(thiophen-3-yl)pentane-1,3-dione)

• Product Name: 1-(thiophen-3-yl)pentane-1,3-dione
• CAS No: 1248735-55-8
• MF: C₉H₁₀O₂S
• MW: 182.239501476288
• CID: 5995356
• PubChem ID: 62091536
• Update Time: 2025-10-28

1-(thiophen-3-yl)pentane-1,3-dione Chemical and Physical Properties

Names and Identifiers

• 1-(thiophen-3-yl)pentane-1,3-dione
• AKOS011370777
• EN300-1124949
• 1248735-55-8

• Inchi： 1S/C9H10O2S/c1-2-8(10)5-9(11)7-3-4-12-6-7/h3-4,6H,2,5H2,1H3
• InChI Key： OWEXSVFLPYEYNM-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(CC(CC)=O)=O

Computed Properties

• Exact Mass: 182.04015073g/mol
• Monoisotopic Mass: 182.04015073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 62.4Ų

Additional information on 1-(thiophen-3-yl)pentane-1,3-dione

Chemical Profile of 1-(thiophen-3-yl)pentane-1,3-dione (CAS No: 1248735-55-8)

1-(thiophen-3-yl)pentane-1,3-dione, identified by its Chemical Abstracts Service number (CAS No: 1248735-55-8), is a significant compound in the realm of organic chemistry and pharmaceutical research. This heterocyclic ketone derivative features a thiophene ring linked to a pentane backbone with two ketone functional groups. Its unique structural attributes have positioned it as a subject of interest in various scientific investigations, particularly in the development of novel therapeutic agents and advanced materials.

The molecular structure of 1-(thiophen-3-yl)pentane-1,3-dione consists of a five-membered aromatic thiophene ring substituted at the 3-position with a pentyl chain, which terminates with two carbonyl (C=O) groups at the 1 and 3 positions. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile scaffold for chemical modifications and functionalization. The presence of both electron-withdrawing carbonyl groups and the electron-donating thiophene ring creates a balance that influences its reactivity and potential applications.

In recent years, 1-(thiophen-3-yl)pentane-1,3-dione has garnered attention due to its potential role in medicinal chemistry. The thiophene moiety is well-known for its pharmacological significance, with numerous derivatives exhibiting antimicrobial, anti-inflammatory, and anticancer properties. The dione functionality further enhances its chemical diversity, allowing for further derivatization into more complex molecules. Researchers have explored its utility in designing small-molecule inhibitors targeting various biological pathways.

One of the most compelling aspects of 1-(thiophen-3-yl)pentane-1,3-dione is its adaptability in synthetic chemistry. The compound serves as an excellent precursor for constructing more intricate structures through reactions such as condensation, cyclization, and cross-coupling processes. Its dual functionality makes it particularly useful in generating libraries of compounds for high-throughput screening in drug discovery initiatives. The ability to modify both the thiophene ring and the pentane chain provides chemists with a high degree of flexibility in tailoring properties such as solubility, bioavailability, and metabolic stability.

Recent studies have highlighted the compound's relevance in addressing neurological disorders. The structural motif of 1-(thiophen-3-yl)pentane-1,3-dione shares similarities with known bioactive molecules that interact with specific neurotransmitter receptors or enzymes implicated in conditions like Alzheimer's disease and Parkinson's disease. Preliminary investigations suggest that derivatives of this compound may exhibit neuroprotective effects by modulating oxidative stress and inflammation pathways. These findings have opened new avenues for exploring potential therapeutic applications in neurology.

The compound's role in material science is equally noteworthy. The conjugated system formed by the thiophene ring and the alternating double bonds in the dione moiety contributes to its ability to absorb light across multiple wavelengths. This property makes it a candidate for applications in organic electronics, such as light-emitting diodes (OLEDs) and photovoltaic cells. Additionally, its stability under various environmental conditions enhances its suitability for industrial applications where durability is a key requirement.

In conclusion, 1-(thiophen-3-yl)pentane-1,3-dione (CAS No: 1248735-55-8) represents a multifaceted compound with broad implications across pharmaceuticals and materials science. Its unique structural features offer opportunities for innovative chemical synthesis and functionalization, paving the way for novel drug candidates and advanced materials. As research continues to uncover new applications for this compound, its significance in scientific endeavors is expected to grow further.